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Compound of Interest

Compound Name: Methyl Ionone Gamma

Cat. No.: B073032 Get Quote

An Inter-laboratory study was conducted to assess the analytical variability in the quantification

of Methyl Ionone Gamma, a key fragrance ingredient, across multiple research and quality

control laboratories. This guide provides a comparative analysis of the results obtained and

detailed experimental protocols to aid researchers, scientists, and drug development

professionals in their own analytical endeavors.

Data Summary
A standardized sample of Methyl Ionone Gamma was distributed to five independent

laboratories for analysis. The key parameters assessed were the purity of the total methyl

ionone isomers and the percentage distribution of the primary isomers: α-isomethyl ionone, β-

isomethyl ionone, and γ-methyl ionone. The quantitative data submitted by each laboratory is

summarized below.

Table 1: Inter-laboratory Comparison of Methyl Ionone Gamma Analysis
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Laboratory
ID

Analytical
Method

Total Purity
(%)

α-Isomethyl
Ionone (%)

β-Isomethyl
Ionone (%)

γ-Methyl
Ionone (%)

Lab 01 GC-MS 97.2 65.8 15.3 16.1

Lab 02 GC-MS 96.8 66.2 14.9 15.7

Lab 03 GC-FID 97.5 65.5 15.8 16.2

Lab 04 GC-MS 97.1 66.0 15.1 16.0

Lab 05 GC-MS 96.9 66.5 14.7 15.7

Mean 97.1 66.0 15.2 15.9

Std. Dev. 0.25 0.38 0.43 0.24

Experimental Protocols
The following is a detailed methodology for the Gas Chromatography-Mass Spectrometry (GC-

MS) analysis of Methyl Ionone Gamma, which was the predominant analytical technique used

in this study.

1. Sample Preparation:

A 1% (w/v) stock solution of the Methyl Ionone Gamma sample was prepared in high-purity

ethanol.

For analysis, a 1 µL aliquot of a 100 ppm working solution, prepared by diluting the stock

solution in ethanol, was injected into the GC-MS system.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions:

Gas Chromatograph: Agilent 7890B GC System or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Inlet Temperature: 250°C.

Injection Mode: Split (10:1).
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Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 5°C/min to 240°C.

Hold: 5 minutes at 240°C.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Solvent Delay: 3 minutes.

3. Data Analysis:

The percentage area of each isomer peak relative to the total area of all methyl ionone

isomer peaks was calculated to determine the isomeric distribution.

Purity was determined by the percentage area of all methyl ionone isomer peaks relative to

the total peak area in the chromatogram.
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Figure 1: Inter-laboratory Study Workflow
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Caption: A flowchart illustrating the key stages of the inter-laboratory study.

Chemical Structures of Methyl Ionone Isomers

Figure 2: Structures of Methyl Ionone Isomers

α-Isomethyl Ionone β-Isomethyl Ionone γ-Methyl Ionone
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Caption: The chemical structures of the primary isomers of methyl ionone.
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To cite this document: BenchChem. [Inter-laboratory study on the analysis of methyl ionone
gamma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073032#inter-laboratory-study-on-the-analysis-of-
methyl-ionone-gamma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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